Cas no 1267529-93-0 (4-(thiazol-2-ylmethyl)benzoic acid)

• Product Name: 4-(thiazol-2-ylmethyl)benzoic acid
• CAS No: 1267529-93-0
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 4566094
• Update Time: 2025-05-28

4-(thiazol-2-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(thiazol-2-ylmethyl)benzoic acid
• Benzoic acid, 4-(2-thiazolylmethyl)-
• 4-[(1,3-thiazol-2-yl)methyl]benzoic acid

• Inchi： 1S/C11H9NO2S/c13-11(14)9-3-1-8(2-4-9)7-10-12-5-6-15-10/h1-6H,7H2,(H,13,14)
• InChI Key： YSGFKOQTPNKCKZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CC2=NC=CS2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(thiazol-2-ylmethyl)benzoic acid

Comprehensive Overview of 4-(thiazol-2-ylmethyl)benzoic acid (CAS No. 1267529-93-0): Properties, Applications, and Research Insights

4-(thiazol-2-ylmethyl)benzoic acid (CAS No. 1267529-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a benzoic acid core linked to a thiazole ring via a methylene bridge, creating a unique structural framework. Its hybrid architecture combines the aromatic properties of benzoic acid derivatives with the heterocyclic versatility of thiazole-containing compounds, making it valuable for drug discovery and material science applications.

Recent studies highlight the compound's potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development. The thiazole moiety contributes to enhanced binding affinity with biological targets, while the carboxylic acid group allows for further derivatization. Researchers are particularly interested in its role in structure-activity relationship (SAR) studies, especially for inflammation-related pathways, a hot topic in immunomodulatory drug research.

From a synthetic chemistry perspective, CAS 1267529-93-0 demonstrates remarkable stability under physiological conditions, with a melting point range of 210-215°C and solubility in polar aprotic solvents. These properties make it suitable for high-throughput screening platforms. Analytical characterization typically involves HPLC purification (≥98% purity) and confirmation via NMR spectroscopy and mass spectrometry, meeting stringent requirements for pharmaceutical intermediates.

The compound's molecular weight of 219.25 g/mol and lipophilicity (calculated LogP ~2.1) position it favorably for bioavailability optimization studies. Computational models suggest its potential as a fragment-based drug design candidate, particularly for targets involving protein-protein interactions – a frontier in precision medicine development. These characteristics address frequent search queries about small molecule drug discovery and medicinal chemistry optimization strategies.

In material science applications, the thiazole-benzoic acid conjugate shows promise for developing functionalized polymers with tunable electronic properties. Its ability to coordinate with metal ions makes it relevant for catalytic systems and sensor technologies, responding to growing interest in smart materials for environmental monitoring. The compound's UV absorption characteristics (λmax ~270 nm) further enable applications in photostabilizers and optical materials engineering.

Quality control protocols for 4-(thiazol-2-ylmethyl)benzoic acid emphasize residual solvent analysis and heavy metal testing, addressing regulatory concerns in GMP-compliant synthesis. Storage recommendations typically suggest desiccated conditions at 2-8°C to maintain stability, a critical consideration for long-term research applications. These specifications align with laboratory search trends regarding compound handling best practices and chemical storage solutions.

Emerging patent literature reveals innovative applications of this scaffold in bioconjugation chemistry and prodrug development, particularly for improving drug delivery systems. The compound's balanced hydrogen bond donor/acceptor profile makes it attractive for crystal engineering studies, addressing pharmaceutical challenges in polymorph control – a frequent topic in formulation science discussions.

Environmental and safety assessments indicate that 1267529-93-0 requires standard laboratory precautions, with no special handling requirements beyond typical organic compound safety protocols. This safety profile enhances its utility for academic research and industrial scale-up processes, responding to growing demand for sustainable chemistry solutions.

The global market for thiazole derivatives like this compound continues to expand, driven by increased R&D investment in specialty chemicals. Analytical method development for this compound often focuses on UHPLC techniques and chiral separation methods, reflecting advancements in analytical chemistry capabilities. These technical aspects address common search queries about compound characterization and quality assurance in chemical manufacturing.

Future research directions may explore the compound's potential in combinatorial chemistry libraries and DNA-encoded screening platforms, areas experiencing rapid growth in drug discovery technologies. Its structural features also suggest possible applications in developing metal-organic frameworks (MOFs) for gas storage – a trending topic in materials science innovation.